Cas no 1232798-98-9 (4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol)

• Product Name: 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol
• CAS No: 1232798-98-9
• MF: C₁₅H₁₆BrNO
• MW: 306.197643280029
• MDL: MFCD18173508
• CID: 5157796
• Update Time: 2025-05-21

4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol
• 4-bromo-2-[(2,6-dimethylanilino)methyl]phenol
• STK900564
• 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol

• MDL： MFCD18173508
• Inchi： 1S/C15H16BrNO/c1-10-4-3-5-11(2)15(10)17-9-12-8-13(16)6-7-14(12)18/h3-8,17-18H,9H2,1-2H3
• InChI Key： GKXLEMOVWCHZQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNC1C(C)=CC=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 4.5
• Topological Polar Surface Area: 32.299

Additional information on 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol

Recent Advances in the Study of 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol (CAS: 1232798-98-9)

The compound 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol (CAS: 1232798-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenol scaffold and dimethylphenylamino moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of key enzymatic pathways and its potential as a lead compound in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of the bromo substituent in enhancing the compound's reactivity and binding affinity to biological targets. Additionally, the dimethylphenylamino group was found to contribute to the compound's stability and solubility, making it a viable candidate for further pharmacological evaluation.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where the compound demonstrated potent inhibitory activity against a range of inflammatory enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could be particularly valuable in treating chronic inflammatory diseases such as rheumatoid arthritis and asthma. The study also employed molecular docking simulations to elucidate the binding interactions between the compound and the active sites of these enzymes, providing a structural basis for its inhibitory effects.

Further investigations into the pharmacokinetic properties of 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol have been conducted, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate favorable oral bioavailability and moderate plasma protein binding, which are critical factors for its development as a therapeutic agent. However, challenges such as metabolic stability and potential toxicity in long-term use remain areas of active research.

In summary, the recent studies on 4-Bromo-2-{[(2,6-dimethylphenyl)amino]methyl}phenol (CAS: 1232798-98-9) underscore its potential as a versatile scaffold in drug discovery. Its unique chemical structure and promising biological activities make it a compelling subject for further investigation, particularly in the context of inflammatory and metabolic diseases. Future research directions may include the development of derivatives with improved pharmacological properties and the exploration of its mechanisms of action at the molecular level.